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A Technical Guide to the Archaeological Sites of Ahaggar National Park, Algeria

This document provides a technical overview of the significant archaeological sites within
Ahaggar National Park, Algeria, intended for researchers and scientists. It focuses on the
Neolithic rock art, protohistoric funerary monuments, and associated material culture,
presenting available data, outlining analytical methodologies, and visualizing key
archaeological workflows.

Rock Art Chronology and Analysis

Ahaggar National Park and the surrounding central Saharan massifs contain one of the world's
most extensive collections of prehistoric rock art.[1] These engravings and paintings provide a
critical record of the region's profound climatic and cultural shifts over millennia. The
chronological framework is primarily based on stylistic sequencing, analysis of depicted fauna,
and indirect dating methods.[2]

Chrono-Stylistic Classification

The rock art of the Ahaggar is generally categorized into several major periods, reflecting
significant environmental and societal transformations.
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Period Approximate Date Range

Key Characteristics &
Depicted Fauna

Large Wild Fauna / Bubaline c. 12,000 - 6,000 BP

Large-scale, naturalistic
engravings of now-extinct
megafauna such as the
Bubalus antiquus, elephant,
rhinoceros, and hippopotamus.

Human figures are rare.

Round Head c. 9,500 - 7,000 BP

Distinctive painted human
figures with round, featureless
heads, often depicted in
ritualistic or dance-like scenes.
Marks a shift towards more
prominent human

representation.

Pastoral / Bovidian c. 7,200 - 3,000 BP

The most prolific period,
dominated by depictions of
domesticated cattle, sheep,
and goats. Scenes portray
daily life, herding, and social
activities, indicating a

pastoralist economy.

Horse Period / Caballine c. 3,200 - 1,000 BP

Introduction of the horse, often
shown with chariots or ridden
by figures carrying metal
weapons (spears, shields).
Reflects increased mobility and

social complexity.

Camel Period / Cameline c. 2,000 BP - Present

Dominated by engravings and
paintings of the dromedary
camel, signifying the
establishment of trans-
Saharan trade routes and

adaptation to arid conditions.
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Experimental Protocols for Dating and Analysis

Directly dating Saharan rock art is notoriously difficult due to the scarcity of organic binders in
paints and the nature of engraved surfaces.[3] Researchers rely on a combination of indirect
dating of associated materials and advanced analytical techniques to characterize the art.

OSL dating is used to determine the burial age of sediments that may cover or underlie rock art
panels, providing minimum or maximum age estimates for the art.[4]

o Sample Collection: Under complete darkness or safe red-light conditions, sediment samples
(100-300q) are collected from stratigraphic layers associated with the rock art. Samples are
extracted by hammering opaque tubes into the section to prevent light exposure.[4]

o Laboratory Preparation (under subdued red light):
o The outer, light-exposed portion of the sample is removed.

o The sample is treated with Hydrochloric acid (HCI) to remove carbonates and Hydrogen
Peroxide (H202) to remove organics.[5]

o Wet sieving is performed to isolate the desired grain size fraction (e.g., 150-250 pm).[5]

o Density separation using heavy liquids (e.g., sodium polytungstate) isolates quartz and
feldspar grains.

o The quartz fraction is etched with Hydrofluoric acid (HF) for 40-80 minutes to remove the
outer layer affected by alpha radiation and any remaining feldspars.[5]

o Equivalent Dose (De) Measurement:
o Purified quartz grains are mounted on single-aliquot discs.

o Measurements are performed using an automated OSL reader (e.g., Risg TL/OSL reader)
equipped with blue LEDs for stimulation.[5]

o The Single-Aliquot Regenerative-dose (SAR) protocol is applied to determine the
equivalent dose (De), which is the total radiation dose absorbed by the grains since their
burial.
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e Dose Rate (Dr) Measurement:

o The concentrations of radioactive elements (Uranium, Thorium, Potassium) in the
surrounding sediment are measured using high-resolution gamma spectrometry or
Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1]

o The cosmic ray dose rate is calculated based on the site's altitude, latitude, and burial
depth.

o The total dose rate (Dr) is the sum of the contributions from sediment radioactivity and
cosmic rays.

e Age Calculation: The age is calculated using the formula: Age = Equivalent Dose (De) / Dose
Rate (Dr).

Non-destructive and micro-analytical techniques are used to determine the elemental and
mineralogical composition of rock art pigments, providing insights into material sourcing and
production technology.[6][7]

e In-situ Analysis (Non-destructive):

o A portable X-ray fluorescence (pXRF) spectrometer is used to obtain the elemental
composition of the pigments directly on the rock surface. This helps identify key elements
like iron (Fe) in red ochres and manganese (Mn) in black pigments.

e Microsample Analysis (Minimally destructive):
o A minute sample of the pigment is collected and embedded in a resin block.

o The sample is polished to create a cross-section, revealing the pigment and substrate
layers.

e Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS):

o The cross-section is examined with a SEM to study the morphology and size of pigment
particles.
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o EDS analysis is performed on individual particles to obtain a precise elemental
composition, identifying the makeup of pigments, extenders (e.g., clays, calcite), and
binders.[7]

e Micro-Raman Spectroscopy:
o Alaser is focused on the pigment sample to identify its molecular structure.

o This technique is highly effective for identifying the specific mineralogy, for instance,
distinguishing between different iron oxides like hematite (Fe203) and goethite (FeOOH),
or identifying manganese oxides like romanechite.[7]

Funerary Archaeology

The Ahaggar landscape is dotted with thousands of pre-Islamic funerary monuments, which are
primary sources of information for the social structures, beliefs, and chronologies of

protohistoric populations.

Typology of Funerary Monuments

The classification of Saharan funerary monuments is complex, with typologies based on
architecture, construction technique, and geographic distribution. The work of G. Camps (1961)
and F. Paris (1995) provides a foundational framework.[8]
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Architectural . .
Monument Type L. Associated Period/Culture
Characteristics

A simple cairn or mound of ) o
_ , Widespread; Neolithic to
Simple Tumulus stones covering a central o
_ Protohistoric.
burial. The most common type.

. A tumulus with a depression in o
Tumulus with Crater ) Protonhistoric.
the center, resembling a crater.

A low, circular, or sub-

rectangular stone platform, o
Platform Monument ] Protonhistoric.

often with a curb of larger

stones.

A circular or platform tumulus

with a long, narrow antenna- o
Keyhole Monument (‘ldebnan’) ] ] Late Pastoral / Protohistoric.

like causeway extending from

one side.

A tumulus with two arms

extending outwards to form a o
V-Shaped/Crescent Monument Protonhistoric.

V or crescent shape, often

oriented towards the east.

A monument incorporating an

internal sanctuary or "chapel” )
Getulian; c. 5th century BCE -

Chapel Tumulus separate from the burial
5th century AD.[9]

chamber, allowing for ritual

access to the deceased.[9]

A notable example is the monumental Tomb of Tin Hinan at Abalessa. This multi-chambered
stone structure is dated to the 4th-5th century AD based on radiocarbon dating of the wooden
litter and the presence of a Roman coin of Constantine I.[10][11] The tomb contained the
skeleton of a high-status female accompanied by gold and silver jewelry, pearls, and other
luxury goods, indicating long-distance trade connections with the Roman world.[11]

Settlement and Material Culture
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Neolithic settlement sites in the Ahaggar, such as Amekni and Louni, provide crucial data on
subsistence strategies and material culture during the region's humid phase.[12]

Radiocarbon Chronology of Neolithic Sites

Radiocarbon dating of organic remains from settlement layers establishes the timeline of
human occupation. While a comprehensive, tabulated list of dates for the park is not available
in recent literature, key sites have been dated.

Approximate Date
. . Cultural
Site Range Dated Material o
. Association
(Conventional)

Early to Middle

Amekni c. 8,500 - 5,000 BP Charcoal, Pottery o
Neolithic

) c. 9,150 - 8,350 BP ) L
Louni Ancient Hearths Early Neolithic
(7200-6400 BC)

_ c. 4,080 - 2,950 BP -
Adrar Tiouyen Unknown Late Neolithic
(2130-1000 BC)

Note: These dates are derived from various publications and represent approximate ranges.
Access to primary excavation reports with specific lab codes and calibration data is required for
detailed chronological modeling.

Experimental Protocols for Material Analysis

The study of faunal remains from archaeological sites reveals information about diet,
subsistence strategies (hunting vs. herding), and paleoenvironment.[13]

e Recovery and Cleaning: Animal bones are systematically collected during excavation, often
by sieving sediment. They are then gently cleaned with soft brushes and water to remove
adhering matrix.

« Identification: Each bone fragment is identified to the most precise taxonomic level possible
(species, genus, or size class) using a comparative reference collection of modern animal
skeletons.
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e Quantification:
o NISP (Number of Identified Specimens): A count of all identified bone fragments per taxon.

o MNE (Minimum Number of Elements): An assessment of the minimum number of skeletal
elements (e.g., femurs, mandibles) required to account for the NISP.

o MNI (Minimum Number of Individuals): The minimum number of individual animals
required to account for all the skeletal elements of a particular taxon.

o Taphonomic Analysis: Bones are examined under magnification for modifications such as:

o Butchery marks: Cut marks, chop marks, and percussion fractures indicating carcass

processing.
o Carnivore/Rodent gnawing: Tooth marks indicating post-depositional disturbance.
o Burning: Changes in color and texture indicating exposure to fire.

e Age and Sex Determination: For key domesticates like sheep/goat, dental eruption and wear
patterns, as well as epiphyseal fusion of long bones, are used to construct mortality profiles,
which can distinguish between strategies focused on meat, milk, or wool production.[13]

Visualized Workflows and Relationships

The following diagrams, generated using DOT language, illustrate key workflows in the
archaeological investigation of sites in Ahaggar National Park.
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Phase 1: Discovery & Survey

Site Discovery
(Remote Sensing / Field Survey)

'

Systematic Survey
(GIS Mapping, Surface Collection)

Phage 2: Data Acquisiti

Excavation

Rock Art Recording
(Stratigraphic Recording)

(3D Modeling, D-Stretch)

Phase 3: Laboratory Analysis

Artifact Analysis
(Lithics, Pottery, Zooarch.)

Chronometric Dating
(14C, OSL)

Phase 4: Interpretation & Publication

Interpretation
(Socio-economic & Environmental)

Publication & Archiving

Click to download full resolution via product page

Caption: General workflow for archaeological investigation in Ahaggar.
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1. Sample Collection 2. Lab Preparation 3. Measurement 4. Data Calculation 5. Final Age
(e.g., Charcoal, Sediment) (Chemical & Physical Purification) (AMS for 14C / OSL Reader) (Calibration / Dose Rate) (Cal BP / ka)
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Caption: Chronometric dating workflow (Radiocarbon and OSL).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1668436#archaeological-sites-in-ahaggar-national-park
https://www.benchchem.com/product/b1668436#archaeological-sites-in-ahaggar-national-park
https://www.benchchem.com/product/b1668436#archaeological-sites-in-ahaggar-national-park
https://www.benchchem.com/product/b1668436#archaeological-sites-in-ahaggar-national-park
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668436?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

